Cas no 1114872-63-7 (2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-63-7
• MF: C₂₄H₂₀FNO₅S
• MW: 453.482708930969
• CID: 5342940
• Update Time: 2025-10-31

2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)[6-fluoro-4-(4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (3,4-dimethoxyphenyl)(6-fluoro-1,1-dioxido-4-(p-tolyl)-4H-benzo[b][1,4]thiazin-2-yl)methanone
• (3,4-dimethoxyphenyl)-[6-fluoro-4-(4-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• (3,4-dimethoxyphenyl)-[6-fluoro-4-(4-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• Methanone, (3,4-dimethoxyphenyl)[6-fluoro-4-(4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]-

• Inchi： 1S/C24H20FNO5S/c1-15-4-8-18(9-5-15)26-14-23(32(28,29)22-11-7-17(25)13-19(22)26)24(27)16-6-10-20(30-2)21(12-16)31-3/h4-14H,1-3H3
• InChI Key： QEVKPZZJNFJKLN-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=C(C=2)OC)OC)=O)=CN(C2C=CC(C)=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 817
• XLogP3: 4.6
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

2-(3,4-Dimethoxybenzoyl)-6-Fluoro-4-(4-Methylphenyl)-4H-1lambda6,4-Benzothiazine-1,1-dione: A Comprehensive Overview

2-(3,4-Dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines and is characterized by its unique structural features, including a fluoro-substituted benzene ring and a dimethoxybenzoyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione is highly intricate, with multiple functional groups that can interact with various biological targets. The presence of the fluoro substituent on the benzene ring enhances the compound's lipophilicity and metabolic stability, which are crucial for drug design. Additionally, the dimethoxybenzoyl group provides additional functionalities that can modulate the compound's pharmacological properties.

Recent studies have explored the potential of 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has also shown potential in cancer therapy. A study conducted by a team at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione could be a valuable addition to the arsenal of anticancer agents.

In addition to its therapeutic applications, 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been studied for its potential as a research tool. Its unique structure and biological activities make it an ideal candidate for probing specific biological processes and pathways. For instance, researchers have used this compound to investigate the role of specific enzymes in metabolic pathways and to study the interactions between small molecules and protein targets.

The synthesis of 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include multistep reactions involving aromatic substitution, cyclization, and functional group modification. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

The safety profile of 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-63-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.